Cas no 1808520-32-2 (2-[4-(pyrrolidin-3-ylmethyl)piperazin-1-yl]ethan-1-ol trihydrochloride)

• Product Name: 2-[4-(pyrrolidin-3-ylmethyl)piperazin-1-yl]ethan-1-ol trihydrochloride
• CAS No: 1808520-32-2
• MF: C₁₁H₂₄ClN₃O
• MW: 249.78076171875
• MDL: MFCD29763141
• CID: 5245696
• PubChem ID: 119032521
• Update Time: 2026-03-08

2-[4-(pyrrolidin-3-ylmethyl)piperazin-1-yl]ethan-1-ol trihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[4-(pyrrolidin-3-ylmethyl)piperazin-1-yl]ethan-1-ol trihydrochloride

• MDL： MFCD29763141
• Inchi： 1S/C11H23N3O.ClH/c15-8-7-13-3-5-14(6-4-13)10-11-1-2-12-9-11;/h11-12,15H,1-10H2;1H
• InChI Key： LFBKPLQTEZRRDU-UHFFFAOYSA-N
• SMILES： C(C1CNCC1)N1CCN(CCO)CC1.Cl

Additional information on 2-[4-(pyrrolidin-3-ylmethyl)piperazin-1-yl]ethan-1-ol trihydrochloride

Introduction to 2-[4-(Pyrrolidin-3-ylmethyl)piperazin-1-yl]ethan-1-ol Trihydrochloride (CAS No. 1808520-32-2)

2-[4-(Pyrrolidin-3-ylmethyl)piperazin-1-yl]ethan-1-ol trihydrochloride (CAS No. 1808520-32-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological and psychiatric disorders. The compound's structure includes a pyrrolidinyl and piperazinyl moiety, which are known for their ability to modulate neurotransmitter systems and interact with specific receptors in the central nervous system (CNS).

The pyrrolidinyl group is a five-membered heterocyclic ring containing one nitrogen atom, while the piperazinyl group is a six-membered heterocyclic ring with two nitrogen atoms. These functional groups are often found in bioactive molecules due to their ability to enhance solubility, stability, and receptor binding affinity. The combination of these groups in 2-[4-(pyrrolidin-3-ylmethyl)piperazin-1-yl]ethan-1-ol trihydrochloride provides a unique pharmacological profile that makes it an attractive candidate for drug development.

Recent studies have explored the potential of 2-[4-(pyrrolidin-3-ylmethyl)piperazin-1-yl]ethan-1-ol trihydrochloride as a modulator of serotonin and dopamine receptors. Serotonin and dopamine are key neurotransmitters involved in mood regulation, cognitive function, and motor control. Dysregulation of these neurotransmitters is associated with various disorders, including depression, anxiety, schizophrenia, and Parkinson's disease. The ability of this compound to interact with serotonin and dopamine receptors suggests its potential as a therapeutic agent for these conditions.

In preclinical studies, 2-[4-(pyrrolidin-3-ylmethyl)piperazin-1-yl]ethan-1-ol trihydrochloride has demonstrated promising results in animal models of depression and anxiety. It has been shown to exhibit antidepressant-like effects in behavioral tests such as the forced swim test and the tail suspension test. Additionally, the compound has been found to improve cognitive function in rodent models of cognitive impairment, suggesting its potential as a cognitive enhancer.

The pharmacokinetic properties of 2-[4-(pyrrolidin-3-ylmethyl)piperazin-1-yl]ethan-1-ol trihydrochloride have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier are additional factors that contribute to its potential as a therapeutic agent.

However, it is important to note that while the preclinical data for 2-[4-(pyrrolidin-3-ylmethyl)piperazin-1-yl]ethan-1-ol trihydrochloride are promising, further research is needed to fully understand its safety and efficacy in humans. Clinical trials are essential to evaluate the compound's therapeutic potential and to identify any potential side effects or interactions with other medications.

In conclusion, 2-[4-(pyrrolidin-3-ylmethyl)piperazininyl)ethanol trichloride (CAS No. 1808520-32-2) represents a promising candidate for the development of new therapeutic agents for neurological and psychiatric disorders. Its unique structural features and pharmacological properties make it an attractive molecule for further investigation in both preclinical and clinical settings. As research continues to advance our understanding of this compound, it holds the potential to significantly impact the treatment landscape for various neurological conditions.